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Abstract
This technical guide provides a comprehensive overview of Butyl 4-
[(phenylsulfonyl)oxy]benzoate (CAS 723759-23-7), a compound of interest in organic

synthesis and potential pharmaceutical applications. Although direct experimental data for this

specific molecule is limited, this document extrapolates its physicochemical properties, outlines

a robust synthetic protocol, predicts its spectral characteristics, and discusses its potential

reactivity and applications based on established chemical principles and data from closely

related analogues. The guide is intended to serve as a foundational resource for researchers

and professionals in drug development, enabling them to understand and effectively utilize this

compound in their work.

Introduction and Molecular Overview
Butyl 4-[(phenylsulfonyl)oxy]benzoate is an organic molecule that incorporates three key

functional groups: a butyl ester, a benzoate core, and a phenylsulfonate leaving group. This

unique combination of features makes it a potentially valuable intermediate in organic
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synthesis, particularly in reactions where a well-defined leaving group is required for the

construction of more complex molecular architectures. The phenylsulfonate moiety is a well-

established good leaving group, rendering the phenolic oxygen to which it is attached

susceptible to nucleophilic attack. The butyl benzoate portion of the molecule provides a

lipophilic handle and a site for further chemical modification.

The structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate is presented below:

Diagram of the Molecular Structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate

Caption: Molecular structure of Butyl 4-[(phenylsulfonyl)oxy]benzoate.

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of Butyl 4-
[(phenylsulfonyl)oxy]benzoate. These values are extrapolated from the known properties of

its precursors, Butyl 4-hydroxybenzoate and benzenesulfonic acid derivatives, and from

general chemical principles.
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Property Predicted Value Basis for Prediction

Molecular Formula C₁₇H₁₈O₅S

Based on the molecular

structures of the constituent

parts.

Molecular Weight 334.39 g/mol
Calculated from the molecular

formula.

Appearance
White to off-white crystalline

solid

Inferred from the solid nature

of Butyl 4-hydroxybenzoate

and many sulfonate esters.

Melting Point 70-90 °C

Expected to be higher than

Butyl 4-hydroxybenzoate (67-

70 °C) due to increased

molecular weight and polarity.

Boiling Point > 300 °C (decomposes)

Sulfonate esters often have

high boiling points and may

decompose before boiling at

atmospheric pressure.

Solubility

Soluble in polar organic

solvents (e.g.,

dichloromethane, ethyl

acetate, acetone). Insoluble in

water.

Based on the solubility of Butyl

4-hydroxybenzoate and the

general solubility of sulfonate

esters.[1][2]

pKa Not applicable (non-ionizable)
The molecule does not have

an acidic proton.

LogP ~4.0

Estimated based on the

lipophilicity of the butyl and

phenyl groups.

Proposed Synthesis Protocol
The most direct and widely used method for the synthesis of aryl sulfonate esters is the

reaction of a phenol with a sulfonyl chloride in the presence of a base.[3][4] Therefore, a
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plausible and efficient synthesis of Butyl 4-[(phenylsulfonyl)oxy]benzoate involves the

reaction of Butyl 4-hydroxybenzoate with benzenesulfonyl chloride.

Diagram of the Proposed Synthetic Workflow

Reactants

Reaction Conditions Process Work-up & Purification

Butyl 4-hydroxybenzoate

Sulfonylation Reaction

Benzenesulfonyl Chloride

Pyridine or Triethylamine

Dichloromethane (DCM)

0 °C to Room Temperature Aqueous Wash Drying over Na2SO4 Column Chromatography Butyl 4-[(phenylsulfonyl)oxy]benzoate
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Caption: Proposed workflow for the synthesis of Butyl 4-[(phenylsulfonyl)oxy]benzoate.

Step-by-Step Methodology:

Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add Butyl 4-hydroxybenzoate (1.0 eq).

Dissolution: Dissolve the Butyl 4-hydroxybenzoate in anhydrous dichloromethane (DCM).
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Base Addition: Cool the solution to 0 °C using an ice bath and add a suitable base, such as

pyridine or triethylamine (1.2 eq), dropwise. The base acts as a scavenger for the

hydrochloric acid byproduct.

Sulfonyl Chloride Addition: While maintaining the temperature at 0 °C, slowly add a solution

of benzenesulfonyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

DCM. Combine the organic layers.

Washing: Wash the combined organic layers sequentially with 1M HCl, saturated aqueous

sodium bicarbonate, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Butyl 4-
[(phenylsulfonyl)oxy]benzoate.

Predicted Spectral Data
The following are the predicted spectral characteristics for Butyl 4-
[(phenylsulfonyl)oxy]benzoate based on the known spectra of its precursors and general

spectroscopic principles.

¹H NMR (CDCl₃, 400 MHz):

δ 7.9-8.1 (m, 2H): Protons on the phenyl ring of the benzenesulfonyl group, ortho to the

sulfonyl group.
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δ 7.5-7.7 (m, 3H): Protons on the phenyl ring of the benzenesulfonyl group, meta and para

to the sulfonyl group.

δ 8.0 (d, J ≈ 8.8 Hz, 2H): Protons on the benzoate ring, ortho to the carbonyl group.

δ 7.2 (d, J ≈ 8.8 Hz, 2H): Protons on the benzoate ring, ortho to the sulfonyloxy group.

δ 4.3 (t, J ≈ 6.6 Hz, 2H): Methylene protons of the butyl group adjacent to the ester oxygen

(-O-CH₂-).

δ 1.7 (m, 2H): Methylene protons of the butyl group (-O-CH₂-CH₂-).

δ 1.4 (m, 2H): Methylene protons of the butyl group (-CH₂-CH₃).

δ 0.9 (t, J ≈ 7.4 Hz, 3H): Methyl protons of the butyl group.

¹³C NMR (CDCl₃, 101 MHz):

δ 165.5: Carbonyl carbon of the ester.

δ 153.0, 135.0, 131.5, 129.5, 129.0, 128.5, 122.0: Aromatic carbons.

δ 65.5: Methylene carbon of the butyl group adjacent to the ester oxygen (-O-CH₂-).

δ 30.5: Methylene carbon of the butyl group (-O-CH₂-CH₂-).

δ 19.2: Methylene carbon of the butyl group (-CH₂-CH₃).

δ 13.7: Methyl carbon of the butyl group.

Infrared (IR) Spectroscopy (KBr, cm⁻¹):

~3070: Aromatic C-H stretch.

~2960: Aliphatic C-H stretch.

~1730: C=O stretch of the ester.

~1590, 1490: Aromatic C=C stretch.
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~1370, 1180: Asymmetric and symmetric S=O stretch of the sulfonate ester.

~1270, 1100: C-O stretch.

Mass Spectrometry (MS):

[M+H]⁺: 335.0953 (calculated for C₁₇H₁₉O₅S)

[M+Na]⁺: 357.0772 (calculated for C₁₇H₁₈NaO₅S)

Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of the

butoxycarbonyl group, the phenylsulfonyl group, and cleavage of the butyl chain.

Reactivity and Potential Applications
The primary utility of Butyl 4-[(phenylsulfonyl)oxy]benzoate in organic synthesis stems from

the excellent leaving group ability of the phenylsulfonate moiety. This makes the compound a

valuable precursor for a variety of chemical transformations.

Diagram of Potential Reaction Pathways

Potential Reactions

Potential Products

Butyl 4-[(phenylsulfonyl)oxy]benzoate

Nucleophilic Aromatic Substitution (SNAr) Transition-Metal Catalyzed Cross-Coupling Ester Hydrolysis/Transesterification

4-Substituted Butyl Benzoates Biaryl Compounds / Heterocycles 4-[(phenylsulfonyl)oxy]benzoic acid
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Caption: Potential reaction pathways for Butyl 4-[(phenylsulfonyl)oxy]benzoate.
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Nucleophilic Aromatic Substitution (SNAr): The phenylsulfonate group can be displaced by a

wide range of nucleophiles, such as amines, alkoxides, and thiolates, to introduce new

functional groups at the 4-position of the benzoate ring. This is a powerful method for the

synthesis of diverse libraries of compounds.

Transition-Metal Catalyzed Cross-Coupling Reactions: The C-O bond of the sulfonate ester

can be activated by various transition metal catalysts (e.g., palladium, nickel) to participate in

cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig aminations. This

allows for the formation of C-C, C-N, and C-S bonds, providing access to complex biaryl

structures and other valuable scaffolds.[5]

Drug Development Intermediate: Due to its versatile reactivity, Butyl 4-
[(phenylsulfonyl)oxy]benzoate can serve as a key building block in the synthesis of active

pharmaceutical ingredients (APIs). The ability to readily introduce diverse functionalities

makes it an attractive starting material for medicinal chemistry programs. While sulfonate

esters themselves can be genotoxic, their use as intermediates is common, with careful

control of their levels in the final API.[6][7][8]

Safety and Handling
Given the lack of specific toxicological data for Butyl 4-[(phenylsulfonyl)oxy]benzoate, a

cautious approach to handling is essential, based on the known hazards of its precursors and

related compounds.

Benzenesulfonyl Chloride (Precursor): Benzenesulfonyl chloride is corrosive and causes

severe skin burns and eye damage.[9][10][11] It is also harmful if swallowed or inhaled.[10]

[11] It reacts with water and should be handled in a dry, well-ventilated area.[10]

Butyl 4-hydroxybenzoate (Precursor): This compound can cause skin and serious eye

irritation.

Sulfonate Esters (General Class): Some sulfonate esters are known to be alkylating agents

and may have mutagenic potential.[7][8]

Recommended Handling Procedures:
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Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety goggles.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any

dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from moisture and incompatible materials such as strong oxidizing agents and bases.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for hazardous chemical waste.

Conclusion
Butyl 4-[(phenylsulfonyl)oxy]benzoate is a molecule with significant potential as a versatile

intermediate in organic synthesis, particularly for applications in pharmaceutical and materials

science. While direct experimental data is not readily available, its properties and reactivity can

be reliably inferred from the well-established chemistry of its constituent functional groups. This

guide provides a solid foundation for researchers to begin working with this compound, from its

synthesis and characterization to its application in the development of novel chemical entities.

As with any new compound, all handling and reactions should be conducted with appropriate

safety precautions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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